Cas no 989-61-7 (Limonol)

Limonol Properties

Names and Identifiers

• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-6,13(5aH)-dione,8-(3-furanyl)dodecahydro-4-hydroxy-2,2,4a,8a-tetramethyl-,(2aR,4R,4aS,4bR,5aS,8S,8aS,10aR,10bR,14aS)-
• Limonol
• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-6,13(5aH)-dione,8-(3-fura...
• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-6,13(5aH)-dione,8-(3-furanyl)dodecahydro-4-hydroxy-2,2,4
• [ "" ]
• EPILIMONOL
• DIHYDROLIMONIN (ALPHA-OL)
• 1258-86-2
• 989-61-7
• NSC301049
• NSC-301049
• (1R,2R,7S,10R,12R,13S,14R,16S,19S,20S)-19-(furan-3-yl)-12-hydroxy-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.0^{2,7.0^{2,10.0^{14,16.0^{14,20]docosane-5,17-dione
• NSC-300835
• NSC314323
• NSC300835
• 19-(furan-3-yl)-12-hydroxy-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docosane-5,17-dione
• NSC-314323
• +Expand

• InChIKey： ZFIURKZEANVFML-FNTQHQORSA-N
• Inchi： InChI=1S/C26H32O8/c1-22(2)15-9-16(27)24(4)14(25(15)12-31-18(28)10-17(25)33-22)5-7-23(3)19(13-6-8-30-11-13)32-21(29)20-26(23,24)34-20/h6,8,11,14-17,19-20,27H,5,7,9-10,12H2,1-4H3
• SMILES： CC1(C2CC(C3(C(C24COC(=O)CC4O1)CCC5(C36C(O6)C(=O)OC5C7=COC=C7)C)C)O)C

Computed Properties

• Exact Mass: 472.209718
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 472.209718
• Heavy Atom Count: 34
• Complexity: 964
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 108

Experimental Properties

• LogP: 2.92920
• PSA: 107.73000
• Refractive Index: 1.609
• Boiling Point: 675.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 362.5±31.5 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3